3-(benzylsulfonyl)-N-(4-{[(3-ethoxypropyl)amino]sulfonyl}phenyl)propanamide

• IUPAC Name: 3-benzylsulfonyl-N-[4-(3-ethoxypropylsulfamoyl)phenyl]propanamide
• InChI: InChI=1S/C21H28N2O6S2/c1-2-29-15-6-14-22-31(27,28)20-11-9-19(10-12-20)23-21(24)13-16-30(25,26)17-18-7-4-3-5-8-18/h3-5,7-12,22H,2,6,13-17H2,1H3,(H,23,24)
• InChI Key: NFDYLVJNWWMVPG-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNS(=O)(=O)C1=CC=C(C=C1)NC(=O)CCS(=O)(=O)CC2=CC=CC=C2
• Molecular Formula: C21H28N2O6S2
• Molecular Weight: 468.6 g/mol

Description

3-(benzylsulfonyl)-N-(4-{[(3-ethoxypropyl)amino]sulfonyl}phenyl)propanamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as BAY 43-9006 or Sorafenib, which is a tyrosine kinase inhibitor used to treat cancer.

Mechanism of Action

BAY 43-9006 inhibits the activity of multiple tyrosine kinases, including VEGFR, PDGFR, and Raf kinases. This inhibition leads to the inhibition of angiogenesis and the proliferation of cancer cells.
Biochemical and Physiological Effects:
BAY 43-9006 has been found to have various biochemical and physiological effects. It has been shown to inhibit tumor cell growth, induce apoptosis, and inhibit angiogenesis. BAY 43-9006 has also been found to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

BAY 43-9006 has several advantages for laboratory experiments. It is readily available, has a well-established synthesis method, and has been extensively studied. However, BAY 43-9006 has some limitations, including its low solubility in water and its potential toxicity to cells.

Future Directions

There are several future directions for research on BAY 43-9006. One possible direction is the development of new analogs with improved solubility and potency. Another direction is the investigation of the potential use of BAY 43-9006 in combination with other anticancer agents. Additionally, the identification of new signaling pathways targeted by BAY 43-9006 could lead to the development of new therapeutic strategies for cancer treatment.
Conclusion:
In conclusion, BAY 43-9006 is a chemical compound that has shown great potential for the treatment of cancer. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments have been extensively studied. There are several future directions for research on BAY 43-9006 that could lead to the development of new therapeutic strategies for cancer treatment.

Scientific Research Applications

BAY 43-9006 has been extensively studied for its potential therapeutic applications in cancer treatment. It has been found to inhibit the growth of tumor cells by targeting multiple signaling pathways involved in cancer progression. BAY 43-9006 has been approved by the FDA for the treatment of advanced renal cell carcinoma and hepatocellular carcinoma.